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Cat. No.: B577072 Get Quote

This in-depth technical guide delves into the intricate magnetic properties of the mixed-valence

vanadium oxide, V₆O₁₃, at low temperatures. Primarily targeting researchers, scientists, and

professionals in materials science and condensed matter physics, this document synthesizes

experimental findings and theoretical underpinnings to provide a comprehensive understanding

of this fascinating material. V₆O₁₃ has garnered significant attention not only for its fundamental

physical properties but also for its potential applications as a cathode material in lithium-ion

batteries.[1]

Introduction to Vanadium Oxide V₆O₁₃: A Material of
Intrigue
Vanadium oxides are a class of materials renowned for their diverse crystal structures and rich

electronic and magnetic properties.[2] Among these, V₆O₁₃ stands out due to its unique layered

structure and the presence of vanadium ions in multiple oxidation states (V⁴⁺ and V⁵⁺).[3][4] At

room temperature, V₆O₁₃ behaves as a paramagnetic metal.[5] However, as the temperature is

lowered, it undergoes a fascinating sequence of phase transitions, culminating in an

antiferromagnetically ordered state. Understanding these low-temperature phenomena is

crucial for both fundamental scientific curiosity and the technological application of V₆O₁₃.

Crystal and Electronic Structure: The Foundation of
Magnetism
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V₆O₁₃ crystallizes in a monoclinic system with the C2/m space group at room temperature.[5]

Its structure is characterized by layers of VO₆ octahedra, with three crystallographically distinct

vanadium sites.[3][5] This layered arrangement provides a two-dimensional character to its

physical properties. The presence of both V⁴⁺ (with a d¹ electronic configuration and a localized

magnetic moment) and V⁵⁺ (with a d⁰ configuration and no magnetic moment) ions is a key

feature that dictates the electronic and magnetic behavior of the material.

Experimental Probes of Low-Temperature
Magnetism
A variety of experimental techniques are employed to investigate the magnetic properties of

V₆O₁₃ at low temperatures. Each of these methods provides a unique window into the

material's behavior.

Magnetic Susceptibility Measurements
Magnetic susceptibility measurements are a fundamental tool for characterizing the magnetic

response of a material to an applied magnetic field. In the case of V₆O₁₃, temperature-

dependent magnetic susceptibility data reveals a distinct transition to an antiferromagnetic

state.[5] Above the metal-insulator transition temperature, the material follows the Curie-Weiss

law, indicative of paramagnetic behavior arising from the localized magnetic moments of the

V⁴⁺ ions.[5]

Differential Scanning Calorimetry (DSC)
Differential scanning calorimetry is instrumental in identifying phase transitions by measuring

the heat flow associated with them. For V₆O₁₃, DSC measurements have pinpointed a

structural phase transition occurring at approximately 153 K.[5] This transition is a precursor to

the magnetic ordering that sets in at a lower temperature.

Neutron Diffraction
Neutron diffraction is an exceptionally powerful technique for determining the magnetic

structure of materials.[6][7] Neutrons, possessing a magnetic moment, can scatter from

ordered magnetic moments within a crystal lattice, providing direct information about the

arrangement of spins in the magnetically ordered state. While detailed neutron diffraction

studies on the specific magnetic structure of V₆O₁₃ are not extensively covered in the initial
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literature survey, it remains the definitive method for elucidating the precise antiferromagnetic

spin arrangement.

Specific Heat Measurements
Specific heat measurements provide valuable information about the thermodynamic properties

of a material, including phase transitions.[8][9] A sharp anomaly in the specific heat as a

function of temperature can signify a magnetic ordering transition. For metals at low

temperatures, the specific heat is expected to have contributions from both the lattice

(phonons) and the electrons.[9]

Low-Temperature Magnetic Phenomena in V₆O₁₃
The Metal-Insulator and Structural Phase Transition
V₆O₁₃ undergoes a metal-insulator transition, which is accompanied by a structural phase

transition at approximately 153 K, as confirmed by differential scanning calorimetry.[1][5] This

transition is a hallmark of many vanadium oxides and is driven by strong electron-electron

correlations.

Antiferromagnetic Ordering
At a lower temperature, known as the Néel temperature (Tₙ), V₆O₁₃ transitions from a

paramagnetic state to an antiferromagnetic state. Experimental data places the Néel

temperature for V₆O₁₃ at approximately 55 K.[5] In the antiferromagnetic state, the magnetic

moments of neighboring V⁴⁺ ions align in an antiparallel fashion, resulting in no net external

magnetic moment in the absence of an applied magnetic field. The observation of a small

hysteresis loop in some samples suggests the presence of weak ferromagnetism.[5]

Summary of Key Magnetic Properties
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Property Value Experimental Technique

Crystal Structure (RT) Monoclinic (C2/m) X-ray Diffraction

Phase Transition Temperature ~153 K
Differential Scanning

Calorimetry

Néel Temperature (Tₙ) ~55 K Magnetic Susceptibility

High-Temperature Behavior
Paramagnetic (Curie-Weiss

law)
Magnetic Susceptibility

Low-Temperature Ordered

State

Antiferromagnetic (with

possible weak ferromagnetism)
Magnetic Susceptibility

Theoretical Framework: Understanding the
Magnetic Interactions
The magnetic behavior of V₆O₁₃ can be understood within the framework of superexchange

interactions. In this mechanism, the magnetic coupling between two V⁴⁺ ions is mediated by

the intervening non-magnetic O²⁻ ions. The geometry of the V-O-V bonds plays a critical role in

determining the nature (ferromagnetic or antiferromagnetic) and strength of these interactions.

The antiferromagnetic ordering observed in V₆O₁₃ suggests that antiparallel spin alignment is

the energetically favorable configuration at low temperatures.
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Schematic of Antiferromagnetic Superex
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Workflow for Magnetic Susceptibility Measurement.

Click to download full resolution via product page

Caption: A flowchart outlining the key steps in measuring the magnetic susceptibility of V₆O₁₃

using a SQUID magnetometer.

Conclusion and Future Outlook
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The low-temperature magnetic properties of V₆O₁₃ are characterized by a structural phase

transition followed by antiferromagnetic ordering. These phenomena are intrinsically linked to

its unique crystal and electronic structure, particularly the mixed-valence state of vanadium.

While significant progress has been made in understanding its behavior, further investigations,

especially using neutron diffraction to precisely determine the magnetic structure, are

warranted. A deeper understanding of the interplay between its structural, electronic, and

magnetic properties will not only advance fundamental science but also aid in the rational

design of V₆O₁₃-based materials for energy storage applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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